2,3,4-Tri-O-benzyl-D-glucopyranosiduronic Acid Benzyl Ester, Trichloroacetimidate
2,3,4-Tri-O-benzyl-D-glucopyranosiduronic Acid Benzyl Ester, Trichloroacetimidate
Brand Name:
Vulcanchem
CAS No.:
159420-94-7
VCID:
VC0131777
InChI:
InChI=1S/C36H34Cl3NO7/c37-36(38,39)35(40)47-34-32(44-23-27-17-9-3-10-18-27)30(43-22-26-15-7-2-8-16-26)29(42-21-25-13-5-1-6-14-25)31(46-34)33(41)45-24-28-19-11-4-12-20-28/h1-20,29-32,34,40H,21-24H2/t29-,30?,31?,32?,34-/m0/s1
SMILES:
C1=CC=C(C=C1)COC2C(C(OC(C2OCC3=CC=CC=C3)OC(=N)C(Cl)(Cl)Cl)C(=O)OCC4=CC=CC=C4)OCC5=CC=CC=C5
Molecular Formula:
C36H34Cl3NO7
Molecular Weight:
699.018
2,3,4-Tri-O-benzyl-D-glucopyranosiduronic Acid Benzyl Ester, Trichloroacetimidate
CAS No.: 159420-94-7
Reference Standards
VCID: VC0131777
Molecular Formula: C36H34Cl3NO7
Molecular Weight: 699.018
| CAS No. | 159420-94-7 |
|---|---|
| Product Name | 2,3,4-Tri-O-benzyl-D-glucopyranosiduronic Acid Benzyl Ester, Trichloroacetimidate |
| Molecular Formula | C36H34Cl3NO7 |
| Molecular Weight | 699.018 |
| IUPAC Name | benzyl (3S,6S)-3,4,5-tris(phenylmethoxy)-6-(2,2,2-trichloroethanimidoyl)oxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C36H34Cl3NO7/c37-36(38,39)35(40)47-34-32(44-23-27-17-9-3-10-18-27)30(43-22-26-15-7-2-8-16-26)29(42-21-25-13-5-1-6-14-25)31(46-34)33(41)45-24-28-19-11-4-12-20-28/h1-20,29-32,34,40H,21-24H2/t29-,30?,31?,32?,34-/m0/s1 |
| Standard InChIKey | BPINMQTUNMBWAP-FEJJTQSASA-N |
| SMILES | C1=CC=C(C=C1)COC2C(C(OC(C2OCC3=CC=CC=C3)OC(=N)C(Cl)(Cl)Cl)C(=O)OCC4=CC=CC=C4)OCC5=CC=CC=C5 |
| Synonyms | 2,3,4-Tris-O-(phenylmethyl)-D-glucopyranuronic Acid Phenylmethyl Ester, 2,2,2-Trichloroethanimidate; |
| Last Modified | Aug 20 2021 |
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